Cas no 5440-92-6 ( )

• Product Name: &nbsp
• CAS No: 5440-92-6
• MF: C₁₃H₁₄N₄S
• MW: 258.342060565948
• CID: 941103
• PubChem ID: 3003753
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-methylpyridin-2-yl)thiourea
• 1,3-bis-(4-methyl-pyridin-2-yl)-thiourea
• AC1MHFIE
• AG-F-88706
• CTK5A0890
• N,N'-Bis(4-methyl-2-pyridinyl)thiourea
• N,N'-BIS(4-METHYL-PYRIDIN-2-YL)THIOUREA
• N,N'-Bis-< 4-methyl-pyridyl-(2)> -thioharnstoff
• NSC20617
• &nbsp;

• Inchi： 1S/C13H14N4S/c1-9-3-5-14-11(7-9)16-13(18)17-12-8-10(2)4-6-15-12/h3-8H,1-2H3,(H2,14,15,16,17,18)
• InChI Key： HFUVJZDKYWLESU-UHFFFAOYSA-N
• SMILES： S=C(NC1C=C(C)C=CN=1)NC1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 258.09412
• Monoisotopic Mass: 258.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.313
• Boiling Point: 423.9°C at 760 mmHg
• Flash Point: 210.2°C
• Refractive Index: 1.725
• PSA: 49.84
• LogP: 3.04830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines